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Compound of Interest

Compound Name: CBR-470-1

Cat. No.: B15621424

Audience: Researchers, scientists, and drug development professionals.

Introduction: CBR-470-1 is a potent and specific inhibitor of the glycolytic enzyme
phosphoglycerate kinase 1 (PGK1).[1][2][3] Its inhibitory action leads to the accumulation of the
reactive metabolite methylglyoxal (MGO). MGO subsequently modifies Kelch-like ECH-
associated protein 1 (KEAP1), promoting its dimerization and disrupting the KEAP1-Nrf2
complex. This dissociation allows for the nuclear translocation of Nuclear factor erythroid 2-
related factor 2 (Nrf2) and the subsequent activation of the Nrf2 transcriptional program, which
upregulates the expression of antioxidant and cytoprotective genes.[4][5] These application
notes provide a detailed protocol for the dissolution of CBR-470-1 in Dimethyl Sulfoxide
(DMSO) for use in in vitro research settings.

Quantitative Data Summary

The following table summarizes the key quantitative data for CBR-470-1.
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Parameter Value Source(s)

Molecular Weight 365.89 g/mol [51[6]

o ~73 mg/mL (~199.5 mM) or up
Max Solubility in DMSO [71[5]
to 100 mM (36.59 mg/mL)

Max Solubility in Ethanol 20 mM (7.32 mg/mL) [5]
Purity >98% (HPLC) [5]
Appearance Solid powder [6]
CAS Number 2416095-06-0 [6]

Store at -20°C forup to 1
Stock Solution Storage month or at -80°C for up to 6 [1][6]
months.

Experimental Protocol: Preparing a CBR-470-1
Stock Solution in DMSO

This protocol details the steps to prepare a concentrated stock solution of CBR-470-1.
Materials and Equipment:

 CBR-470-1 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Procedure:

o Acclimatization: Allow the vial of CBR-470-1 powder to equilibrate to room temperature for
15-20 minutes before opening to prevent moisture condensation.

e Weighing: Carefully weigh the desired amount of CBR-470-1 powder using an analytical
balance in a sterile microcentrifuge tube. For example, weigh 1 mg of the compound.

» Solvent Addition: Based on the desired stock concentration, calculate the required volume of
DMSO. To prepare a 10 mM stock solution from 1 mg of CBR-470-1, use the following
calculation:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

o Mass=1mg=0.001g

o Concentration =10 mM = 0.01 mol/L

o Molecular Weight = 365.89 g/mol

Volume (L) = 0.001 g/ (0.01 mol/L * 365.89 g/mol ) = 0.0002733 L = 273.3 uL
Therefore, add 273.3 pL of anhydrous DMSO to the 1 mg of CBR-470-1 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved, resulting in a clear solution. Gentle warming in a water bath (37°C) for
a few minutes can aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to six months).[1]

Experimental Protocol: Preparing Working Solutions
for Cell-Based Assays

This protocol describes the dilution of the DMSO stock solution for use in cell culture
experiments.
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Procedure:
e Thawing: Thaw a single aliquot of the CBR-470-1 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in fresh, sterile cell culture
medium to achieve the desired final concentration.

o Important: To prevent precipitation of the compound in the aqueous culture medium, it is
advisable to first make an intermediate dilution of the DMSO stock in more DMSO or in a
small volume of culture medium before the final dilution.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture well is
non-toxic to the cells, typically < 0.1%. Always include a vehicle control (medium with the
same final concentration of DMSO) in your experimental design.

o Example: For a final CBR-470-1 concentration of 10 uM in 1 mL of medium, add 1 pL of a
10 mM stock solution. This results in a final DMSO concentration of 0.1%.

Visualizations
Signaling Pathway of CBR-470-1
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Caption: Signaling pathway of CBR-470-1 leading to Nrf2 activation.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing CBR-470-1 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Dissolving and
Utilizing CBR-470-1 in DMSOQO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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